Cas no 338954-00-0 (4-Methyl-N-{[4-methyl-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzene-1-sulfonamide)

4-Methyl-N-{[4-methyl-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzene-1-sulfonamide structure
338954-00-0 structure
Product Name:4-Methyl-N-{[4-methyl-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzene-1-sulfonamide
CAS No:338954-00-0
MF:C14H18N4O2S2
MW:338.448319911957
CID:6631089
PubChem ID:3841620
Update Time:2024-01-04

4-Methyl-N-{[4-methyl-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-N-[(4-methyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)methyl]benzenesulfonamide
    • 338954-00-0
    • SMR000672417
    • AKOS005094912
    • HMS2982J22
    • MLS001165802
    • DTXSID001325037
    • 5H-422S
    • CHEMBL1309530
    • 4-methyl-N-{[4-methyl-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzene-1-sulfonamide
    • N-{[5-(allylsulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzenesulfonamide
    • Oprea1_799832
    • N-([5-(ALLYLSULFANYL)-4-METHYL-4H-1,2,4-TRIAZOL-3-YL]METHYL)-4-METHYLBENZENESULFONAMIDE
    • Benzenesulfonamide, 4-methyl-N-[[4-methyl-5-(2-propen-1-ylthio)-4H-1,2,4-triazol-3-yl]methyl]-
    • 4-Methyl-N-{[4-methyl-5-(prop-2-en-1-ylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzene-1-sulfonamide
    • Inchi: 1S/C14H18N4O2S2/c1-4-9-21-14-17-16-13(18(14)3)10-15-22(19,20)12-7-5-11(2)6-8-12/h4-8,15H,1,9-10H2,2-3H3
    • InChI Key: BXCBTSUDLAUGED-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NCC1=NN=C(N1C)SCC=C)(=O)=O

Computed Properties

  • Exact Mass: 338.087
  • Monoisotopic Mass: 338.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 536.5±60.0 °C(Predicted)
  • pka: 8.98±0.50(Predicted)
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